Cas no 16886-00-3 (3-(propan-2-yl)-1H-indole)

• Product Name: 3-(propan-2-yl)-1H-indole
• CAS No: 16886-00-3
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD18809041
• CID: 121962
• PubChem ID: 12534824
• Update Time: 2025-04-18

3-(propan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-(1-methylethyl)-
• 1H-Indole,3-(1-methylethyl)-(9CI)
• β-isopropylindole
• 3-isopropyl-1H-indole
• 3-isopropylindole
• 16886-00-3
• SCHEMBL255420
• AS-76709
• D94911
• CS-0163316
• 3-(propan-2-yl)-1H-indole
• 3-(1-Methylethyl)-1H-indole
• Z1262562313
• 3-isopropyl indole
• 3-Isopropylindol
• ZFDQHODXVZRPFG-UHFFFAOYSA-N
• 3-propan-2-yl-1H-indole
• AKOS027399990
• EN300-184005
• MFCD18809041

• MDL： MFCD18809041
• Inchi： 1S/C11H13N/c1-8(2)10-7-12-11-6-4-3-5-9(10)11/h3-8,12H,1-2H3
• InChI Key： ZFDQHODXVZRPFG-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)C(C)C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles